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An In-depth Technical Guide on the Occurrence of Olivine in Mafic and Ultramafic Rocks

Introduction

Olivine is a name for a group of nesosilicate rock-forming minerals, typically olive-green in
color, that are primary components of many mafic and ultramafic igneous rocks. The general
chemical formula for olivine is (Mg,Fe)2SiOas, representing a complete solid solution series
between the magnesium end-member, forsterite (Mg2SiOa), and the iron end-member, fayalite
(FezSi0a).[1][2] Magnesium-rich olivines are abundant in low-silica mafic and ultramafic rocks
and are believed to be the most significant constituent of the Earth's upper mantle by volume.
[3][1][2] This guide provides a technical overview of the occurrence of olivine in these critical
rock types, details the analytical methods for its study, and illustrates the geological processes
governing its formation.

Olivine Occurrence and Modal Abundance

Olivine's presence and abundance are defining characteristics of mafic and ultramafic rocks.
These rocks originate from magma rich in magnesium and iron and low in silica.[3]

» Ultramafic Rocks: These are igneous rocks with very low silica content (<45%) and are
composed of more than 90% mafic minerals. Ultramafic rocks, such as peridotite and dunite,
represent the primary lithologies of the Earth's mantle.[3] They can also form as cumulates
from mafic magmas.

o Peridotite: A general term for a coarse-grained ultramafic rock consisting mainly of olivine
with or without pyroxenes. Rocks classified as peridotites must contain at least 40%
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olivine.[3] Varieties include lherzolite, harzburgite, and wehrlite, distinguished by their
pyroxene content.[4][5]

o Dunite: A type of peridotite composed almost exclusively of olivine, with a modal
abundance exceeding 90%. Dunites are often formed through the accumulation of olivine
crystals that settle out of a magma chamber.[3]

o Mafic Rocks: These are igneous rocks, such as basalt and gabbro, that are rich in
magnesium and iron. They crystallize from magmas that are less primitive than those
forming ultramafic rocks.

o Gabbro: A coarse-grained, intrusive mafic rock that is the plutonic equivalent of basalt. It is
primarily composed of plagioclase feldspar and pyroxene. Olivine is a common
constituent, and when present in significant amounts, the rock is termed olivine gabbro.[4]

[6]

o Basalt: A fine-grained, extrusive mafic rock formed from the rapid cooling of lava. Olivine
is one of the first minerals to crystallize from basaltic magma and is often present as
distinct crystals (phenocrysts) within a finer-grained matrix.[7][6]

Data Presentation: Olivine Abundance

The following table summarizes the typical modal abundance of olivine in key mafic and
ultramafic rocks.
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Rock Type

Classification

Typical Olivine
General
Modal Abundance

Description
(%)

Dunite

Ultramafic

A coarse-grained
igneous rock that is

> 90%
more than 90%

olivine.[3]

Peridotite

Ultramafic

A dense, coarse-

grained igneous rock,

consisting mainly of 40 - 90%
olivine and pyroxene.

[3]

Troctolite

Mafic

A type of gabbro

where olivine is the ]
10 - 90% (typically

>30%)

dominant mafic
mineral instead of

pyroxene.

Olivine Gabbro

Mafic

A gabbro containing
significant amounts of

. ) 5-50%
olivine (typically 5-

50%).[8]

Basalt

Mafic

A fine-grained

volcanic rock; olivine

_ 0-25%
is a common early-

forming phenocryst.[6]

Geological Processes of Olivine Formation

Olivine's formation is governed by the principles of magma crystallization, famously described

by the Bowen reaction series.[6][9] Olivine is the first of the common silicate minerals to

crystallize from a cooling mafic magma, typically at temperatures between 1200° and 1300°C.

[6]1°]
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Fractional Crystallization

As a mafic magma cools, olivine crystals form and, due to their higher density, may settle to
the bottom of the magma chamber.[7][9] This process, known as fractional crystallization,
removes magnesium and iron from the melt. This can lead to two outcomes: the formation of
olivine-rich ultramafic cumulate layers on the floor of the magma chamber, and the evolution of
the remaining magma to a more silica-rich composition.[6][10]
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Diagram of Olivine Formation via Fractional Crystallization.

Alteration: Serpentinization

Olivine is relatively unstable at the Earth's surface and readily alters in the presence of water,
especially at low to moderate temperatures.[3] This alteration process is called
serpentinization, a hydration and metamorphic transformation that converts olivine into
serpentine group minerals, brucite, and often magnetite.[11][12] This process is significant as it
releases hydrogen gas and can cause volume expansion, leading to rock fracturing.[13][14]
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Reaction Pathway for the Serpentinization of Olivine.

Experimental Protocols for Olivine Analysis

The study of olivine in mafic and ultramafic rocks involves several key analytical techniques to
determine its abundance, composition, and texture.

Petrographic Microscopy

This is the foundational method for mineral identification and the textural analysis of rocks.
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o Methodology:

o Thin Section Preparation: A slice of the rock is cut and ground down to a thickness of 30
micrometers, thin enough for light to pass through. This thin section is mounted on a glass
slide.

o Optical Examination: The thin section is examined using a polarizing microscope. Minerals
are identified based on their unique optical properties, such as color, cleavage, refractive
index, birefringence, and extinction angle.

o Modal Analysis: The volume percentage of each mineral, including olivine, is estimated.
This can be done by visual estimation using comparison charts or more accurately through
point counting, where the mineral type under the crosshairs is identified at hundreds of
points on a grid pattern across the thin section.

Electron Probe Microanalysis (EPMA)

EPMA is a non-destructive technique used to determine the precise chemical composition of
small volumes of a sample, making it ideal for analyzing mineral chemistry.[15]

e Methodology:

o Sample Preparation: A highly polished thin section or mineral grain mount is prepared and
coated with a thin layer of carbon to make it electrically conductive.

o Instrument Setup: The sample is placed in a high-vacuum chamber. An electron gun
generates a focused beam of high-energy electrons. The instrument is calibrated using
mineral standards of known composition.[16]

o Analysis: The electron beam is directed onto a specific point on an olivine crystal. The
interaction of the beam with the sample generates characteristic X-rays for the elements
present.[15]

o Data Acquisition: Wavelength-dispersive spectrometers (WDS) or energy-dispersive
spectrometers (EDS) measure the energy and intensity of these X-rays. The intensity of
the X-rays for each element is proportional to its concentration.
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o Correction Procedures: Raw data are processed using correction factors (such as ZAF
correction) to account for matrix effects, yielding accurate quantitative elemental
concentrations (e.g., Mg, Fe, Si, Ni, Mn, Ca).[17] For high-precision trace element analysis
in olivine, conditions may be optimized to a high accelerating voltage (e.g., 25 kV) and a
high beam current (e.g., 900 nA).

Conclusion

Olivine is a fundamental mineral for understanding the petrogenesis of mafic and ultramafic
rocks and the composition of the Earth's mantle. Its high crystallization temperature makes it a
key indicator of primitive magmas, and its subsequent fractional crystallization is a primary
driver of magmatic differentiation. The modal abundance of olivine is a critical factor in rock
classification, ranging from trace amounts in some mafic rocks to over 90% in dunites. The
study of olivine through established petrographic and geochemical protocols continues to
provide invaluable insights into the geological processes that shape our planet. Furthermore,
its susceptibility to alteration via serpentinization has significant implications for rheology,
geochemical cycling, and potentially astrobiology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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